Cas no 78224-52-9 (2-Quinolinecarboxylicacid, 7-methyl-, hydrazide)

• Product Name: 2-Quinolinecarboxylicacid, 7-methyl-, hydrazide
• CAS No: 78224-52-9
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 552544
• PubChem ID: 45116994
• Update Time: 2025-07-02

2-Quinolinecarboxylicacid, 7-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 7-methyl-, hydrazide
• 2-Quinolinecarboxylicacid,7-methyl-,hydrazide(9CI)
• 7-methylquinoline-2-carbohydrazide
• 78224-52-9
• DTXSID60668529
• 7-Methyl-quinoline-2-carboxylic acid hydrazide

• Inchi： 1S/C11H11N3O/c1-7-2-3-8-4-5-9(11(15)14-12)13-10(8)6-7/h2-6H,12H2,1H3,(H,14,15)
• InChI Key： XCLFAFWOKHTTOC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC(C)=CC2=N1)NN

Computed Properties

• Exact Mass: 201.09
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 1.4

Additional information on 2-Quinolinecarboxylicacid, 7-methyl-, hydrazide

Introduction to 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide (CAS No. 78224-52-9)

2-Quinolinecarboxylic acid, 7-methyl-, hydrazide, with the chemical formula C₁₂H₁₂N₄O₂, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, which is well-known for its broad spectrum of biological activities. The presence of a hydrazide functional group in its molecular structure enhances its potential as a pharmacophore, making it a valuable scaffold for the development of novel therapeutic agents.

The CAS number 78224-52-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. As a derivative of quinolinecarboxylic acid, this molecule exhibits structural features that are conducive to interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The methyl substituent at the 7-position of the quinoline ring further modulates its electronic properties and binding affinity, contributing to its pharmacological relevance.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The hydrazide moiety in 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide introduces reactivity that can be exploited in drug design, allowing for further functionalization and derivatization to optimize biological activity. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Quinoline derivatives have shown promise in inhibiting kinases and other enzymes overexpressed in cancer cells. The hydrazide group can participate in covalent bonding with biological targets, leading to irreversible inhibition and enhanced therapeutic efficacy. This mechanism has been explored in several preclinical studies, where derivatives of quinolinecarboxylic acid have demonstrated significant antitumor activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide with target proteins with high accuracy. These studies suggest that the compound can interact with key residues in enzymes such as tyrosine kinases, which are critical in signal transduction pathways associated with cancer progression. By understanding these interactions at a molecular level, scientists can design analogs with improved pharmacokinetic properties and reduced side effects.

The synthesis of 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted quinolinecarboxylic acids and hydrazine derivatives. Advances in green chemistry have led to the development of more sustainable synthetic methodologies, minimizing waste generation and hazardous byproducts.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology. Its ability to form coordination complexes with metal ions has been exploited in designing sensors and catalysts for environmental monitoring and industrial processes. Furthermore, its structural motifs have inspired the development of new ligands for metal-organic frameworks (MOFs), which are gaining attention for their applications in gas storage and separation technologies.

The toxicological profile of 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its acute toxicity, chronic exposure risks, and potential carcinogenicity. These evaluations are essential for determining safe dosage ranges and identifying any long-term health concerns associated with its use. The results from these studies have been instrumental in guiding clinical trial designs and ensuring patient safety.

The future directions for research on 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide are multifaceted. Ongoing studies aim to explore its role in treating neurodegenerative diseases by targeting specific protein aggregates associated with conditions such as Alzheimer's disease. Additionally, researchers are investigating its potential as an antimicrobial agent against drug-resistant bacteria by modulating bacterial biofilm formation and metabolic pathways.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of novel compounds like 2-Quinolinecarboxylic acid, 7-methyl-, hydrazide. AI-driven platforms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. This technology has already been successfully applied to screen large libraries of quinoline derivatives for potential therapeutic applications.

In conclusion,2-Quinolinecarboxylic acid, 7-methyl-, hydrazide (CAS No. 78224-52-9) represents a promising compound with diverse applications across pharmaceuticals, material science, and chemical biology. Its unique structural features make it an ideal candidate for further research aimed at developing novel therapeutics targeting various diseases. As scientific understanding continues to evolve, this compound is poised to play a significant role in advancing medical treatments and technological innovations.